Cas no 874492-05-4 (Pyridine, 3-chloro-5-(1-methylethenyl)-)

• Product Name: Pyridine, 3-chloro-5-(1-methylethenyl)-
• CAS No: 874492-05-4
• MF: C₈H₈ClN
• MW: 153.608820915222
• CID: 5225205
• PubChem ID: 23437008
• Update Time: 2025-05-20

Pyridine, 3-chloro-5-(1-methylethenyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-chloro-5-(1-methylethenyl)-

• Inchi： 1S/C8H8ClN/c1-6(2)7-3-8(9)5-10-4-7/h3-5H,1H2,2H3
• InChI Key： WGFGLHXUCABKIK-UHFFFAOYSA-N
• SMILES： C1=NC=C(C(C)=C)C=C1Cl

Computed Properties

• Exact Mass: 153.0345270g/mol
• Monoisotopic Mass: 153.0345270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on Pyridine, 3-chloro-5-(1-methylethenyl)-

Pyridine, 3-chloro-5-(1-methylethenyl)- (CAS No. 874492-05-4): A Comprehensive Overview

Pyridine, 3-chloro-5-(1-methylethenyl)-, identified by its CAS number 874492-05-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aromatic compound features a pyridine core substituted with a chloro group at the 3-position and an allyl group at the 5-position. Its unique structural attributes make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The compound's molecular structure, characterized by a nitrogen-containing pyridine ring, contributes to its versatility in chemical reactions. The presence of both electron-withdrawing and electron-donating groups facilitates diverse functionalization pathways, making it a preferred building block in medicinal chemistry. Recent advancements in synthetic methodologies have enhanced the accessibility of this compound, enabling more efficient and scalable production processes.

In the context of pharmaceutical development, Pyridine, 3-chloro-5-(1-methylethenyl)- has garnered attention for its potential applications in drug discovery. Researchers have leveraged its structural motifs to design novel compounds with therapeutic implications. For instance, derivatives of this compound have been explored as inhibitors of enzymes involved in inflammatory pathways, showcasing their promise in treating chronic inflammatory diseases.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of bioactive molecules. The pyridine scaffold is ubiquitous in many drugs on the market, underscoring its importance in medicinal chemistry. The chloro and allyl substituents provide reactive sites that can be further modified to achieve specific pharmacological profiles. This flexibility has led to the development of several lead compounds that are currently undergoing preclinical evaluation.

The allyl group at the 5-position of Pyridine, 3-chloro-5-(1-methylethenyl)- is particularly noteworthy, as it can undergo various transformations such as cross-coupling reactions, hydrofunctionalizations, and polymerizations. These reactions are pivotal in constructing complex molecular architectures, which are often essential for achieving desired biological activities. The compound's reactivity has been harnessed to develop novel synthetic routes that improve yields and reduce environmental impact.

Recent studies have also highlighted the compound's potential in materials science. Its ability to form stable complexes with metal ions has led to investigations into its applications as a ligand in catalytic systems. These complexes exhibit enhanced catalytic activity in various organic transformations, demonstrating the compound's broader utility beyond pharmaceuticals.

The synthesis of Pyridine, 3-chloro-5-(1-methylethenyl)- typically involves multi-step processes that require careful optimization to ensure high purity and yield. Modern synthetic techniques, such as flow chemistry and microwave-assisted reactions, have been employed to streamline these processes. These innovations not only improve efficiency but also align with the growing emphasis on sustainable chemical practices.

In conclusion, Pyridine, 3-chloro-5-(1-methylethenyl)- (CAS No. 874492-05-4) is a multifaceted compound with significant implications in pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop novel bioactive molecules and advanced materials. As our understanding of its properties continues to evolve, so too will its applications across various scientific disciplines.